Cas no 1610008-47-3 (6-Chloro-4-(trifluoromethyl)pyridazin-3-amine)

6-Chloro-4-(trifluoromethyl)pyridazin-3-amine structure
1610008-47-3 structure
Product Name:6-Chloro-4-(trifluoromethyl)pyridazin-3-amine
CAS No:1610008-47-3
MF:C5H3ClF3N3
MW:197.5456
CID:5072754
PubChem ID:90133794
Update Time:2026-03-01

6-Chloro-4-(trifluoromethyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-4-(trifluoromethyl)pyridazin-3-amine
    • E77853
    • 3-Pyridazinamine, 6-chloro-4-(trifluoromethyl)-
    • 1610008-47-3
    • AS-84837
    • SCHEMBL15687842
    • Inchi: 1S/C5H3ClF3N3/c6-3-1-2(5(7,8)9)4(10)12-11-3/h1H,(H2,10,12)
    • InChI Key: RBVWDFYUUPIMTN-UHFFFAOYSA-N
    • SMILES: ClC1C([H])=C(C(F)(F)F)C(N([H])[H])=NN=1

Computed Properties

  • Exact Mass: 196.9967593g/mol
  • Monoisotopic Mass: 196.9967593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 51.8

6-Chloro-4-(trifluoromethyl)pyridazin-3-amine Pricemore >>

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